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Compound of Interest

Compound Name: Biotin-PEG3-CH2COOH

Cat. No.: B3026930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Biotin-PEG3-CH2COOH, a key reagent in bioconjugation and drug delivery.

Understanding its behavior in various solvents is critical for the successful design and

execution of experiments, ensuring reproducibility and the integrity of results. This document

offers both qualitative and estimated quantitative solubility data, alongside a detailed

experimental protocol for in-house determination.

Core Concepts: Structure and Solubility
Biotin-PEG3-CH2COOH, also known as Biotin-PEG3-Acid, is a heterobifunctional linker

composed of three key moieties: a biotin group for high-affinity binding to streptavidin and

avidin, a hydrophilic triethylene glycol (PEG3) spacer to enhance water solubility and reduce

steric hindrance, and a terminal carboxylic acid group for covalent conjugation to primary

amines. The interplay of these components dictates its solubility profile. The presence of the

PEG spacer generally imparts good aqueous solubility, a crucial feature for biological

applications.

Qualitative Solubility Profile
Multiple suppliers of Biotin-PEG3-CH2COOH consistently report its solubility in a range of

common laboratory solvents. This qualitative information provides a foundational understanding

of suitable solvent systems for stock solution preparation and experimental use.
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Biotin-PEG3-CH2COOH is generally described as soluble in:

Water[1]

Dimethyl sulfoxide (DMSO)[1][2]

Dimethylformamide (DMF)

Dichloromethane (DCM)

Methanol (MeOH)

The hydrophilic nature of the PEG spacer is a key contributor to its water solubility.

Quantitative Solubility Data
Precise quantitative solubility data for Biotin-PEG3-CH2COOH is not widely published.

However, by examining the solubility of structurally analogous compounds where the terminal

carboxylic acid is replaced by other functional groups, a reasonable estimation can be made.

These analogs share the same Biotin-PEG3 core structure, suggesting their solubility behavior

will be comparable.

Compound Name Terminal Group Solvent Reported Solubility

Biotin-PEG3-azide Azide (-N₃) DMSO 100 mg/mL

Water 10 mg/mL

Amine-PEG3-Biotin Amine (-NH₂) DMSO 250 mg/mL

Water ≥ 50 mg/mL

EZ-Link™ TFP-PEG3-

Biotin
TFP ester Water/Buffer 5-7 mg/mL

Based on this data, it is anticipated that Biotin-PEG3-CH2COOH will exhibit good to excellent

solubility in DMSO and moderate to good solubility in water. The presence of the carboxylic

acid group, which can be ionized, may further influence its solubility in aqueous solutions

depending on the pH.
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Experimental Protocol for Solubility Determination
For researchers requiring precise solubility values for their specific experimental conditions, the

following protocol, adapted from established methods such as the OECD 105 guideline for

testing of chemicals, can be employed. The shake-flask method is a reliable and widely

accepted technique for determining the equilibrium solubility of a substance.

Objective: To determine the saturation concentration of Biotin-PEG3-CH2COOH in a given

solvent at a specified temperature.

Materials:

Biotin-PEG3-CH2COOH

Solvent of interest (e.g., deionized water, PBS, DMSO)

Glass vials with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another sensitive analytical instrument.

Procedure:

Preparation:

Ensure the Biotin-PEG3-CH2COOH is of high purity.

Bring the solvent and the compound to the desired experimental temperature (e.g., 25 °C).

Saturation:
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Add an excess amount of Biotin-PEG3-CH2COOH to a glass vial. The excess solid

should be clearly visible.

Add a known volume of the solvent to the vial.

Tightly cap the vial to prevent solvent evaporation.

Place the vial on an orbital shaker or use a magnetic stirrer to agitate the mixture. The

agitation should be sufficient to keep the solid suspended but not so vigorous as to cause

foaming or splashing.

Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) at a constant

temperature. This ensures that the solvent is fully saturated with the compound.

Sample Collection and Preparation:

After the equilibration period, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved particles.

This step is crucial to avoid overestimation of solubility.

Dilute the filtered sample with a known volume of the solvent to a concentration that is

within the linear range of the analytical method.

Quantification:

Analyze the diluted sample using a pre-validated HPLC method or another suitable

analytical technique to determine the concentration of Biotin-PEG3-CH2COOH.

Prepare a calibration curve using standard solutions of known concentrations of Biotin-
PEG3-CH2COOH to accurately quantify the concentration in the experimental sample.

Calculation:

Calculate the original concentration in the saturated solution, taking into account the

dilution factor.
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The resulting concentration is the solubility of Biotin-PEG3-CH2COOH in the tested

solvent at the specified temperature.

Experimental Workflow for Solubility Determination
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Agitate at constant temperature
(24-48 hours)

Allow solid to settle

Withdraw supernatant
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Quantify concentration
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Click to download full resolution via product page

Caption: Workflow for determining the solubility of Biotin-PEG3-CH2COOH.
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Logical Relationships in Solubility
The solubility of Biotin-PEG3-CH2COOH is governed by the principle of "like dissolves like."

Its amphiphilic nature, with a nonpolar biotin core and a polar PEG chain and carboxylic acid,

allows for solubility in a range of solvents.

Solvent Type

Biotin-PEG3-CH2COOH

Polar Aprotic
(e.g., DMSO, DMF)

High Solubility
(dipole-dipole interactions)

Polar Protic
(e.g., Water, Methanol)

Good Solubility
(hydrogen bonding with PEG & COOH)

Nonpolar
(e.g., Dichloromethane)

Moderate Solubility
(dispersion forces with biotin)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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